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Compound of Interest

N-[2-(1,3-benzodioxol-5-
Compound Name:

yl)ethyllformamide
CAS No.: 33542-98-2
Cat. No.: B11958584

Get Quote

Dual-Modality Probe: Chymase Inhibition & TRPA1
Activation
Executive Summary

5-Chloro-2-benzothiazolinone (CAS 20600-44-6), often abbreviated as 5-CI-BTZ, is a
heterocyclic electrophile utilized primarily as a bioactive probe in inflammatory research. While
historically employed as a biocide precursor, its utility in modern chemical biology stems from
its specific reactivity with cysteine and serine residues.

Critical Insight for Researchers: This compound exhibits a pharmacological paradox that must
be controlled for in experimental design:

¢ Anti-inflammatory mechanism: It acts as an inhibitor of Human Chymase (a mast cell serine
protease).

¢ Pro-inflammatory mechanism: It acts as a potent agonist of the TRPA1 ion channel (the
"wasabi receptor"), inducing nociception.
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This guide provides the physicochemical data, mechanistic pathways, and validated protocols
necessary to utilize 5-CI-BTZ effectively while mitigating off-target artifacts.

Identity & Physicochemical Profile[1]

Parameter Data Specification
CAS Registry Number 20600-44-6
IUPAC Name 5-Chloro-2(3H)-benzothiazolone

5-Chloro-2-benzothiazolinone;

Synonyms Chlorobenzothiazolinone

Molecular Formula C7H4CINOS

Molecular Weight 185.63 g/mol

SMILES Clclccc2SC(=0)Nc2cl

Appearance White to light gray crystalline solid

Melting Point 234 — 237 °C

Solubility (Water) Low (< 0.1 mg/mL); requires organic co-solvent
Solubility (DMSO) High (= 50 mM); recommended stock solvent
pKa ~8.5 (Amide nitrogen deprotonation)

Structural Analysis & Reactivity

The core benzothiazolinone scaffold features a cyclic carbamate-thioether motif.
» Electrophilic Center: The carbonyl carbon (C2) is susceptible to nucleophilic attack.
e Mechanism of Covalent Modification:

o Serine Proteases (Chymase): The active site serine attacks the carbonyl, leading to
acylation and transient or irreversible inhibition of the enzyme.

o TRP Channels (TRPA1): The electrophilic nature allows for interaction with hyper-reactive
cysteine residues (e.g., C621, C641, C665) on the N-terminus of TRPA1, locking the
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channel in an open state via covalent modification.

Biological & Pharmacological Context[2][3][4][5][6]
[71[8][9][10]

A. Mechanism 1: Human Chymase Inhibition

Target: Human Chymase (EC 3.4.21.39) Role: Mast cell-specific protease involved in
converting Angiotensin | to Angiotensin Il (independent of ACE) and activating TGF-31. Activity:
5-CI-BTZ inhibits chymase with moderate potency (ICso values typically in the micromolar
range, e.g., ~90 uM). Therapeutic Relevance: Fibrosis, hypertension, and tissue remodeling.

B. Mechanism 2: TRPA1 Agonism (Nociception)

Target: Transient Receptor Potential Ankyrin 1 (TRPA1) Role: Chemo-sensor for noxious
electrophiles, mediating pain and neurogenic inflammation.[1] Activity: 5-CI-BTZ acts as a
reactive electrophile, inducing calcium influx in sensory neurons. Therapeutic Relevance: Pain
modeling, itch research, and sensory neuropathy.

C. Mechanistic Pathway Diagram

The following diagram illustrates the divergent signaling pathways activated by 5-CI-BTZ.
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Caption: Dual mechanistic action of 5-CI-BTZ inhibiting Chymase (Red) while activating TRPA1
(Green).

Experimental Protocols

Protocol A: Stock Solution Preparation
e Solvent: Dimethyl Sulfoxide (DMSO), anhydrous, 299.9%.

o Concentration: Prepare a 50 mM master stock.
o Weigh 9.28 mg of CAS 20600-44-6.
o Dissolve in 1.0 mL of DMSO.
o Vortex for 30 seconds until fully clarified.

o Storage: Aliquot into amber glass vials. Store at -20°C. Stable for 3 months. Avoid freeze-
thaw cycles.

Protocol B: Chymase Inhibition Assay (In Vitro)

Objective: Quantify the inhibitory potential of 5-CI-BTZ against human chymase.

Buffer Prep: 50 mM Tris-HCI (pH 7.4), 1 M NaCl, 0.01% Triton X-100.

e Enzyme: Recombinant Human Chymase (0.5 nM final concentration).

o Substrate: Suc-Ala-Ala-Pro-Phe-pNA (Chromogenic substrate, 100 uM final).
e Inhibitor: Dilute 5-CI-BTZ stock in buffer to range 1 pM — 200 pM.

» Reaction:

o Mix Enzyme + Inhibitor in a 96-well plate. Incubate 15 min at 25°C.

o Add Substrate to initiate reaction.

o Monitor Absorbance at 405 nm kinetically for 20 minutes.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11958584?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Analysis: Plot Vmax vs. [Inhibitor] to determine ICso.

Protocol C: TRPA1 Calcium Influx Assay (Cell-Based)

Objective: Assess agonist activity in HEK293 cells stably expressing human TRPAL.

Cell Loading: Load HEK293-TRPAL cells with Fluo-4 AM (calcium dye) for 30 min at 37°C.

Baseline: Record baseline fluorescence (Ex/Em 490/520 nm) for 30 seconds.

Treatment: Inject 5-CI-BTZ (10 uM — 100 puM).

Control: Use Mustard Oil (AITC) (100 uM) as a positive control.

Observation: A rapid increase in fluorescence indicates TRPA1 channel opening.

Specificity Check: Pre-incubate with HC-030031 (TRPA1 antagonist) to confirm specificity.

Safety & Handling (MSDS Highlights)

o GHS Classification: Skin Irritant (Cat 2), Eye Irritant (Cat 2A), STOT SE (Cat 3).[2]

e Handling: Wear nitrile gloves and safety goggles. Handle in a fume hood to avoid inhalation
of dust.

» Disposal: Dispose of as hazardous organic waste. Do not release into drains (biocidal
properties).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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